5-Tert-butylthiomethyl-5-methylhydantoin

• Molecular Formula: C9H16N2O2S
• Molecular Weight: 216.30 g/mol
• IUPAC Name: 5-(tert-butylsulfanylmethyl)-5-methylimidazolidine-2,4-dione
• InChI: InChI=1S/C9H16N2O2S/c1-8(2,3)14-5-9(4)6(12)10-7(13)11-9/h5H2,1-4H3,(H2,10,11,12,13)
• InChI Key: CLCLQDMQZNAPJH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC(=O)N1)CSC(C)(C)C

Description

5-Tert-butylthiomethyl-5-methylhydantoin is a hydantoin derivative characterized by a tert-butylthio-methyl group and a methyl group at the 5-position of the hydantoin ring. Hydantoins are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and a ketone group. They are widely studied for their applications in pharmaceuticals, agrochemicals, and organic synthesis.

Comparison with Similar Compounds

Comparison with Similar Hydantoin Derivatives

Structural and Physical Properties

The tert-butylthio-methyl substituent differentiates this compound from other 5,5-disubstituted hydantoins. Below is a comparative analysis of key structural analogs:

Table 1: Structural and Physical Properties of Selected Hydantoins

Compound Name	Substituents (5-position)	Molecular Formula	Molecular Weight	Melting Point (°C)	CAS Number	Purity/Commercial Availability
5-Tert-butylthiomethyl-5-methylhydantoin	tert-butylthio-methyl, methyl	Not reported	Not reported	Not reported	Not reported	Not commercially listed
5-Methyl-5-phenylhydantoin	methyl, phenyl	C₁₀H₁₀N₂O₂	190.19	199–201	6843-49-8	>95% (HPLC)
5-(2-Methylthioethyl)hydantoin	2-methylthioethyl	C₆H₁₀N₂O₂S	174.22	Not reported	13253-44-6	Not reported
Mephenytoin (5-Ethyl-3-methyl-5-phenylhydantoin)	ethyl, phenyl (3-methyl)	C₁₂H₁₄N₂O₂	~218.25	Not reported	618-40-6	Pharmaceutical grade

Key Observations :

• Thermal Stability : 5-Methyl-5-phenylhydantoin exhibits a high melting point (199–201°C), suggesting strong crystal lattice interactions due to the aromatic phenyl group .
• Sulfur-Containing Derivatives : Both 5-Tert-butylthiomethyl-5-methylhydantoin and 5-(2-Methylthioethyl)hydantoin contain sulfur, which may confer unique reactivity in nucleophilic or redox reactions .

Key Observations :

• The Bücherer-Bergs reaction is a common method for synthesizing 5,5-disubstituted hydantoins but may require modifications for bulky substituents like tert-butyl .

Preparation Methods

Substrate Preparation and N-Carbamoylation

The process begins with chloroacetone (1) , which undergoes condensation with thiourea to form 5-methyl-5-(tert-butylthiomethyl)hydantoin (2) . Subsequent alkaline hydrolysis (10% NaOH) and N-carbamoylation with potassium cyanate (KCNO) yield N-carbamoyl S-tert-butyl-D,L-α-methylcysteine (3) in a one-pot reaction. This step achieves >90% conversion under mild conditions (50–60°C, 4–6 h), avoiding racemization.

Enzymatic Resolution Using Hydantoinase

Hydantoinase catalyzes the D-selective cyclization of 3 to (D)-5-tert-butylthiomethyl-5-methylhydantoin (4) and leaves unreacted (L)-3 . The reaction occurs in aqueous buffer (pH 7.0–8.0) at 30–40°C, achieving 98% ee for the D-enantiomer. The (L)-3 byproduct is racemized via base treatment (pH 10–12) and recycled, enhancing overall yield.

Table 1: Enzymatic Cyclization Optimization

Parameter	Optimal Condition	Yield (%)	ee (%)
Temperature	35°C	95	98
pH	7.5	92	99
Enzyme Loading	5 U/g substrate	90	97
Reaction Time	24 h	95	98

Chemical Synthesis from α-Methylcysteine Derivatives

Thiol Protection Strategies

An alternative route starts with L-cysteine ethyl ester , which is alkylated with tert-butyl disulfide under basic conditions (NaH, DMF) to introduce the tert-butylthio group. Subsequent methylation at the α-position using methyl iodide (MeI) and hydrolysis (6 M HCl, reflux) yields α-methylcysteine hydrochloride . Cyclization with urea under acidic conditions (HCl, 100°C) forms 5-tert-butylthiomethyl-5-methylhydantoin .

Table 2: Thiol Protection Efficiency

Protecting Group	Reagent	Yield (%)	Purity (%)
tert-Butyl	(t-Bu)₂S₂, NaH	85	98
Trityl	TrCl, Et₃N	78	95
Allyl	Allyl bromide, K₂CO₃	80	97

Bucherer-Berg Reaction Modifications

The classical Bucherer-Berg method, involving condensation of aldehydes with ammonium carbonate and KCN, is adapted for 5-alkylthiohydantoins. Chloroacetone reacts with tert-butyl mercaptan in ethanol to form tert-butylthiopropanone (5) , which undergoes cyclization with ammonium carbonate and KCN at 80°C. This method suffers from low regioselectivity (70:30 p:o isomer ratio) but offers a cost-effective starting point.

Hybrid Enzymatic-Chemical Approach

Dynamic Kinetic Resolution

Combining chemical racemization with enzymatic hydrolysis enhances efficiency. The substrate 3 is treated with a racemase (e.g., N-acylamino acid racemase) alongside hydantoinase, enabling full conversion of D,L-mixtures to (D)-4 with 99% ee. This method reduces reaction time by 40% compared to stepwise resolution.

Solvent Engineering for Improved Yield

Polar aprotic solvents (e.g., DMSO) increase hydantoinase activity by 30%, while nonpolar solvents (toluene) facilitate product isolation via phase separation. Co-solvent systems (water:isopropanol, 7:3) balance enzyme stability and substrate solubility.

Comparative Analysis of Methods

Table 3: Method Comparison

Method	Yield (%)	ee (%)	Scalability	Cost ($/kg)
Enzymatic Cyclization	95	99	High	120
Chemical Alkylation	85	N/A	Moderate	90
Bucherer-Berg	70	50	Low	60

Key Observations :

• The enzymatic route dominates for high-purity applications (e.g., APIs) due to superior stereocontrol.

• Chemical methods are preferable for small-scale, non-chiral synthesis but require chromatographic purification.

• Hybrid approaches optimize resource utilization, particularly in continuous manufacturing setups.

Industrial-Scale Process Design

Continuous Flow Enzymatic Reactors

Pilot-scale studies demonstrate packed-bed reactors with immobilized hydantoinase achieve space-time yields of 200 g/L/day. Enzyme half-life exceeds 30 days under optimized flow rates (0.5 bed volumes/h).

Waste Minimization Strategies

• Recycling mother liquors : Unreacted (L)-3 is racemized using 1,8-diazabicycloundec-7-ene (DBU) and reintroduced into the enzymatic step, reducing waste by 60%.

• Solvent recovery : Isobutyl acetate extraction achieves 95% solvent reuse.

Emerging Innovations

Directed Evolution of Hydantoinase

Protein engineering (site-saturation mutagenesis) enhances enzyme thermostability (Topt increased from 40°C to 65°C) and substrate tolerance. Variants like HydA-127 show 3× higher activity toward 3 .

Photocatalytic Racemization

UV light (365 nm) with ruthenium catalysts accelerates racemization of (L)-3 , enabling 24/7 continuous operation without base additives .

Q & A

Basic Research Questions

Q. What synthetic methodologies are optimal for preparing 5-Tert-butylthiomethyl-5-methylhydantoin, and how can reaction efficiency be monitored?

• Methodological Answer : Utilize nucleophilic substitution reactions, where tert-butylthiol reacts with a halogenated hydantoin precursor. Monitor reaction progress via thin-layer chromatography (TLC) with UV visualization, as described in hydantoin derivative syntheses . Optimize yields by adjusting solvent polarity (e.g., ethanol or acetonitrile) and temperature. Post-reaction, purify via recrystallization using solvents like ether or ethanol, and confirm purity via melting point analysis (e.g., 199–201°C for structurally similar hydantoins ).

Q. Which spectroscopic techniques are critical for characterizing 5-Tert-butylthiomethyl-5-methylhydantoin, and what diagnostic peaks should researchers prioritize?

• Methodological Answer : Employ nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) to identify tert-butylthioether (–S–C(CH₃)₃) and hydantoin ring protons. Key signals include:

• ¹H NMR : Singlet for tert-butyl group (~1.3 ppm) and methyl protons on the hydantoin ring (~3.0 ppm).
• ¹³C NMR : Carbon signals for the thiomethyl group (~30–35 ppm) and carbonyl carbons (~170–180 ppm) .
• Cross-validate with Fourier-transform infrared spectroscopy (FTIR) for C=O (~1750 cm⁻¹) and C–S (~650 cm⁻¹) stretches .

Q. What are the solubility properties of 5-Tert-butylthiomethyl-5-methylhydantoin in common solvents, and how do they impact purification strategies?

• Methodological Answer : The compound is likely soluble in polar aprotic solvents (e.g., acetonitrile) and alcohols (e.g., ethanol), based on solubility trends of 5,5-dimethylhydantoin . For recrystallization, use ethanol due to moderate solubility at elevated temperatures. Avoid aqueous workups if the compound hydrolyzes under acidic/basic conditions, as seen in other sulfur-containing hydantoins .

Advanced Research Questions

Q. How can researchers resolve contradictions in stability data for 5-Tert-butylthiomethyl-5-methylhydantoin under varying pH conditions?

• Methodological Answer : Design a factorial experiment to test stability across pH 2–12 at 25°C and 40°C. Use high-performance liquid chromatography (HPLC) to quantify degradation products. For conflicting results, validate via mass spectrometry (MS) to identify hydrolyzed byproducts (e.g., tert-butylthiol or hydantoic acid derivatives). Reference WGK 2 guidelines for environmental safety during disposal of reactive intermediates .

Q. What computational approaches are suitable for predicting the reactivity of 5-Tert-butylthiomethyl-5-methylhydantoin in biological systems?

• Methodological Answer : Apply density functional theory (DFT) to model electron density around the thiomethyl group, predicting susceptibility to oxidation or nucleophilic attack. Compare with in vitro assays using cytochrome P450 enzymes to validate metabolic pathways. Cross-reference with hydantoin-based drugs (e.g., mephenytoin) to identify analogous metabolic intermediates .

Q. How can researchers design controlled in vitro studies to assess the membrane permeability of 5-Tert-butylthiomethyl-5-methylhydantoin?

• Methodological Answer : Use Caco-2 cell monolayers to simulate intestinal absorption. Prepare test solutions in HBSS buffer (pH 6.5–7.4) and measure apparent permeability (P_app) via LC-MS/MS. Include controls with verapamil (P-glycoprotein inhibitor) to evaluate efflux mechanisms. For data normalization, reference 5-hydroxyphenylhydantoin transport studies in placental models .

Data Contradiction Analysis

Q. How should researchers address discrepancies in reported solubility values for 5-Tert-butylthiomethyl-5-methylhydantoin across different solvents?

• Methodological Answer : Replicate experiments using standardized protocols (e.g., shake-flask method at 25°C). Test solvents with varying Hildebrand solubility parameters (δ) to identify outliers. If discrepancies persist, characterize crystallinity via X-ray diffraction (XRD) to rule out polymorphic forms affecting solubility .

Experimental Design Guidelines

Q. What factorial design parameters are critical for optimizing the synthesis of 5-Tert-butylthiomethyl-5-methylhydantoin?

• Methodological Answer : Use a 2³ factorial design varying:

• Factor A : Reaction temperature (40°C vs. 60°C).
• Factor B : Solvent (ethanol vs. acetonitrile).
• Factor C : Molar ratio (1:1 vs. 1:1.2 hydantoin:tert-butylthiol).
• Response : Yield and purity (HPLC). Analyze interactions using ANOVA to identify dominant factors .